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Compound of Interest

Compound Name: Hydantoin, 1-nitro-

Cat. No.: B3350469 Get Quote

Spectroscopic Profile of 1-Nitrohydantoin: A
Technical Guide
This technical guide provides a comprehensive overview of the spectroscopic data for 1-

nitrohydantoin, a key intermediate in medicinal chemistry. The following sections detail its

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics,

offering valuable data for researchers, scientists, and professionals in drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of 1-

nitrohydantoin. The following tables summarize the proton (¹H) and carbon-13 (¹³C) NMR data.

¹H NMR Data
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

6.02 Singlet 2H CH₂

¹³C NMR Data
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Chemical Shift (δ) ppm Assignment

164.2 C=O (Position 2)

150.8 C=O (Position 4)

56.1 CH₂ (Position 5)

Experimental Protocol:

NMR spectra were recorded on a Bruker DRX400 spectrometer operating at 400 MHz for ¹H

and 100.6 MHz for ¹³C nuclei. Samples of 1-nitrohydantoin were dissolved in deuterated

dimethyl sulfoxide (DMSO-d₆). Chemical shifts (δ) are reported in parts per million (ppm)

relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in 1-nitrohydantoin.

The table below lists the characteristic absorption bands.

Wavenumber (cm⁻¹) Intensity Assignment

3348 Strong N-H Stretch

1789 Strong C=O Stretch (Asymmetric)

1731 Strong C=O Stretch (Symmetric)

1588 Strong N-O Stretch (Asymmetric)

1335 Strong N-O Stretch (Symmetric)

Experimental Protocol:

The IR spectrum was obtained using a PerkinElmer Spectrum One Fourier-transform infrared

(FTIR) spectrometer. A small amount of solid 1-nitrohydantoin was analyzed as a KBr

(potassium bromide) pellet. The spectrum was recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight and fragmentation pattern of 1-

nitrohydantoin.

m/z Relative Intensity (%) Assignment

145 40 [M]⁺ (Molecular Ion)

99 100 [M - NO₂]⁺

71 60 [M - NO₂ - CO]⁺

43 80 [CH₂NCO]⁺

Experimental Protocol:

Mass spectrometric analysis was performed on a Finnigan MAT 95 high-resolution mass

spectrometer using electron ionization (EI) at 70 eV. The sample was introduced via a direct

insertion probe.

Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic characterization of

a synthesized compound like 1-nitrohydantoin.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and spectroscopic characterization of 1-nitrohydantoin.

To cite this document: BenchChem. ["spectroscopic data of 1-nitrohydantoin (NMR, IR, Mass
Spec)"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3350469#spectroscopic-data-of-1-nitrohydantoin-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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